N-[5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide

• IUPAC Name: N-[(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide
• InChI: InChI=1S/C19H16N2O4S2/c1-24-14-9-8-12(10-15(14)25-2)11-16-18(23)21(19(26)27-16)20-17(22)13-6-4-3-5-7-13/h3-11H,1-2H3,(H,20,22)/b16-11-
• InChI Key: UOFWQVNNZVEXME-WJDWOHSUSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=C2C(=O)N(C(=S)S2)NC(=O)C3=CC=CC=C3)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)NC(=O)C3=CC=CC=C3)OC
• Molecular Formula: C19H16N2O4S2
• Molecular Weight: 400.5 g/mol

Description

N-[5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide, also known as DMTB, is a thiazolidinone derivative that has gained significant attention in recent years due to its potential applications in scientific research. DMTB is a small molecule that has a unique chemical structure, making it an attractive candidate for various research studies.

Mechanism of Action

The mechanism of action of N-[5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide is not fully understood. However, studies have shown that this compound inhibits the activity of thioredoxin reductase, an enzyme that plays a crucial role in redox signaling and maintaining cellular homeostasis. By inhibiting thioredoxin reductase, this compound induces oxidative stress and activates the apoptotic pathway in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound induces cell cycle arrest and apoptosis in cancer cells by upregulating the expression of pro-apoptotic proteins and downregulating the expression of anti-apoptotic proteins. This compound also inhibits the proliferation of cancer cells by inhibiting the activity of cyclin-dependent kinases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-[5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide in lab experiments is its high potency and specificity. This compound has been shown to have potent anticancer and antioxidant activity, making it an attractive candidate for various research studies. However, one of the limitations of using this compound is its potential toxicity. This compound has been shown to induce oxidative stress and apoptosis in normal cells as well, making it important to use caution when using this compound in lab experiments.

Future Directions

There are several future directions for research on N-[5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide. One area of research is the development of novel this compound derivatives with improved potency and specificity. Another area of research is the use of this compound in combination with other anticancer agents to improve its efficacy. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.
Conclusion
In conclusion, this compound is a thiazolidinone derivative that has gained significant attention in recent years due to its potential applications in scientific research. This compound has been shown to have potent anticancer and antioxidant activity, making it an attractive candidate for various research studies. The synthesis of this compound is efficient and cost-effective, making it a viable option for large-scale production. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of N-[5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide involves the condensation reaction of 3,4-dimethoxybenzaldehyde and thiourea in the presence of acetic acid and ethanol. The resulting product is then reacted with benzoyl chloride to form this compound. The yield of this compound obtained through this method is around 70%, making it an efficient and cost-effective method for synthesis.

Scientific Research Applications

N-[5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide has been studied extensively for its potential applications in scientific research. One of the major areas of research is its use as an anticancer agent. Studies have shown that this compound has potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. This compound induces cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for cancer treatment.
Another area of research is the use of this compound as an antioxidant. This compound has been shown to scavenge free radicals and protect cells from oxidative stress. This property makes it a potential therapeutic agent for various diseases, including cardiovascular diseases, neurodegenerative diseases, and diabetes.